2-(3-amino-1H-isoindol-1-ylidene)-2-cyano-N-(3-methoxypropyl)acetamide

• IUPAC Name: (2E)-2-(3-aminoisoindol-1-ylidene)-2-cyano-N-(3-methoxypropyl)acetamide
• InChI: InChI=1S/C15H16N4O2/c1-21-8-4-7-18-15(20)12(9-16)13-10-5-2-3-6-11(10)14(17)19-13/h2-3,5-6H,4,7-8H2,1H3,(H2,17,19)(H,18,20)/b13-12+
• InChI Key: IUSSBMRDVCQHMR-OUKQBFOZSA-N
• Canonical SMILES: COCCCNC(=O)C(=C1C2=CC=CC=C2C(=N1)N)C#N
• Isomeric SMILES: COCCCNC(=O)/C(=C/1\C2=CC=CC=C2C(=N1)N)/C#N
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol

Description

2-(3-amino-1H-isoindol-1-ylidene)-2-cyano-N-(3-methoxypropyl)acetamide is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound is known for its unique properties and has been extensively studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Pharmacokinetics and Pharmacodynamics

Pharmacokinetic and pharmacodynamic studies are crucial for understanding how drugs are absorbed, distributed, metabolized, and excreted by the body, as well as their mechanisms of action. For instance, the review on ketamine, a compound with a complex mechanism involving NMDA receptor antagonism, offers insights into its pharmacokinetics and pharmacodynamics in anesthesia and pain therapy. These studies are essential for developing new drugs and optimizing their therapeutic efficacy and safety profiles (Peltoniemi et al., 2016).

Drug Metabolism and Genetic Differences

Understanding the metabolism of drugs like paracetamol and how genetic differences affect this process is another significant area of research. Studies exploring how genetic profiles influence drug metabolism can lead to personalized medicine approaches, ensuring better safety and efficacy of treatments for individual patients (Zhao & Pickering, 2011).

Environmental Toxicology

Research into the environmental toxicology of various chemicals, including pharmaceuticals, has become increasingly important. Studies such as those on the biological effects of acetamide and formamide derivatives highlight the need for understanding the environmental impact and toxicity of chemicals released into ecosystems (Kennedy, 2001).

Emerging Contaminants and Environmental Impact

The presence of novel psychoactive substances like methoxetamine and their impact on health and the environment underlines the importance of monitoring and researching emerging contaminants. These substances can have potent hallucinogenic properties and pose significant risks, necessitating ongoing research into their effects and the development of detection and mitigation strategies (Zawilska, 2014).